Cas no 12222-00-3 (Direct Blue 80)

• Product Name: Direct Blue 80
• CAS No: 12222-00-3
• MF: C₃₂H₁₄Cu₂N₄Na₄O₁₆S₄
• MW: 1057.78184938431
• CID: 86728
• PubChem ID: 25533
• Update Time: 2025-04-18

Direct Blue 80 Chemical and Physical Properties

Names and Identifiers

• Direct Blue 80
• DIRECT BLUE 2RL
• [6-hydroxy-5-[2-hydroxy-4-[3-hydroxy-4-[[2-hydroxy-3,6-bis(sodiooxysulfonyl)-1-naphthyl]azo]phenyl]phenyl]azo-7-sodiooxysulfonyl-2-naphthyl]sulfonyloxysodium
• C.I. Direct Blue 80
• copper(2+) sodium 4,4'-[(3,3'-dioxidobiphenyl-4,4'-diyl)di(E)diazene-2,1-diyl]bis(3-oxidonaphthalene-2,7-disulfonate) (2:4:1)
• EINECS 235-414-2
• -[[4,4'-[[3,3'-di(hydroxy-κO)[1,1'-biphenyl]-4,4'-diyl]bis(azo-κN')]bis[3-(hydroxy-κO)-2,7-naphthalenedisulfonato]] ]]di-, tetrasodium
• Cuprate, [μ-[[4,4'-[(3,3'-dihydroxy[1,1'-biphenyl]-4,4'-diyl)bis(azo)]bis[3-hydroxy-2,7-naphthalenedisulfonato]]]]di-, tetrasodium
• Benzanil Supra Blue 2RLL
• Chlorantine Fast Blue 2RLL
• Intralite Blue NBLL
• Intralite Fast Blue NBLL
• Solophenyl Blue A 4RL
• Superlitefast Blue RL
• Direct Blue 80
• CUPRATE(4-), (.MU.-((4,4'-((3,3'-DI(HYDROXY-.KAPPA.O)(1,1'-BIPHENYL)-4,4'-DIYL)BIS(2,1-DIAZENEDIYL-.KAPPA.N1))BIS(3-(HYDROXY-.KAPPA.O)-2,7-NAPHTHALENEDISULFONATO))(8-)))DI-, SODIUM (1:4)
• 2UCJ11P9F6
• EC 235-414-2
• W-110292
• Cuprate(4-), (mu-((4,4'-((3,3'-di(hydroxy-kappaO)(1,1'-biphenyl)-4,4'-diyl)bis(2,1-diazenediyl-kappaN1))bis(3-(hydroxy-kappaO)-2,7-naphthalenedisulfonato))(8-)))di-, sodium (1:4)
• NS00019481
• CUPRATE(4-), (.MU.-((4,4'-((3,3'-DI(HYDROXY-.KAPPA.O)(1,1'-BIPHENYL)-4,4'-DIYL)BIS(AZO-.KAPPA.N1))BIS(3-(HYDROXY-.KAPPA.O)-2,7-NAPHTHALENEDISULFONATO))(8-)))DI-, TETRASODIUM
• dicopper;tetrasodium;3-oxido-4-[[2-oxido-4-[3-oxido-4-[(2-oxido-3,6-disulfonatonaphthalen-1-yl)diazenyl]phenyl]phenyl]diazenyl]naphthalene-2,7-disulfonate
• CI Direct Blue 80
• TETRASODIUM (.MU.-((4,4'-((3,3'-DIHYDROXY(1,1'-BIPHENYL)-4,4'-DIYL)BIS(AZO))BIS(3-HYDROXYNAPHTHALENE-2,7-DISULPHONATO))(8-)))DICUPRATE(4-)
• Cuprate(4-), (mu-((4,4'-((3,3'-di(hydroxy-kappaO)(1,1'-biphenyl)-4,4'-diyl)bis(azo-kappaN1))bis(3-(hydroxy-kappaO)-2,7-naphthalenedisulfonato))(8-)))di-, tetrasodium
• CUPRATE(4-), (.MU.-((4,4'-((3,3'-DIHYDROXY(1,1'-BIPHENYL)-4,4'-DIYL)BIS(AZO))BIS(3-HYDROXY-2,7-NAPHTHALENEDISULFONATO))(8-)))DI-, TETRASODIUM
• Cuprate(4-), (mu-((4,4'-((3,3'-dihydroxy(1,1'-biphenyl)-4,4'-diyl)bis(azo))bis(3-hydroxy-2,7-naphthalenedisulfonato))(8-)))di-, tetrasodium
• UNII-2UCJ11P9F6
• 12222-00-3
• Tetrasodium (mu-((4,4'-((3,3'-dihydroxy(1,1'-biphenyl)-4,4'-diyl)bis(azo))bis(3-hydroxynaphthalene-2,7-disulphonato))(8-)))dicuprate(4-)

• Inchi： 1S/C32H22N4O16S4.2Cu.4Na/c37-25-11-15(1-7-23(25)33-35-29-21-5-3-19(53(41,42)43)9-17(21)13-27(31(29)39)55(47,48)49)16-2-8-24(26(38)12-16)34-36-30-22-6-4-20(54(44,45)46)10-18(22)14-28(32(30)40)56(50,51)52;;;;;;/h1-14,37-40H,(H,41,42,43)(H,44,45,46)(H,47,48,49)(H,50,51,52);;;;;;/q;2*+2;4*+1/p-8/b35-33+,36-34+;;;;;;
• InChI Key： FTGXCLZZPPMCHU-YVPKWBBTSA-F
• SMILES： [Cu+2].[Cu+2].S(C1=C(C(=C2C=CC(=CC2=C1)S(=O)(=O)[O-])/N=N/C1C=CC(=CC=1[O-])C1C=CC(=C(C=1)[O-])/N=N/C1C(=C(C=C2C=C(C=CC2=1)S(=O)(=O)[O-])S(=O)(=O)[O-])[O-])[O-])(=O)(=O)[O-].[Na+].[Na+].[Na+].[Na+]

Computed Properties

• Exact Mass: 933.91900
• Monoisotopic Mass: 1055.747
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 20
• Heavy Atom Count: 62
• Rotatable Bond Count: 9
• Complexity: 1720
• Covalently-Bonded Unit Count: 7
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 404A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 392.68000
• LogP: 12.37600

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzidines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Benzidines